Cas no 920527-52-2 (Piperazine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(2-pyridinyl)-)

Piperazine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(2-pyridinyl)- structure
920527-52-2 structure
Product Name:Piperazine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(2-pyridinyl)-
CAS No:920527-52-2
MF:C15H15ClN4O4S
MW:382.822000741959
CID:756005
PubChem ID:71424015
Update Time:2025-04-19

Piperazine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-(2-pyridinyl)-
    • 1-(4-chloro-3-nitrophenyl)sulfonyl-4-pyridin-2-ylpiperazine
    • DTXSID40842820
    • 920527-52-2
    • 1-(4-Chloro-3-nitrobenzene-1-sulfonyl)-4-(pyridin-2-yl)piperazine
    • Inchi: 1S/C15H15ClN4O4S/c16-13-5-4-12(11-14(13)20(21)22)25(23,24)19-9-7-18(8-10-19)15-3-1-2-6-17-15/h1-6,11H,7-10H2
    • InChI Key: KBIMMXAODSAVHG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])S(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 382.0502538g/mol
  • Monoisotopic Mass: 382.0502538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 108Ų
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